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An In-depth Technical Guide to the Physical and Chemical Properties of 4-tert-Butylanisole

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-tert-butylanisole. It is intended for researchers, scientists, and professionals in

drug development who may utilize this compound in various synthetic and experimental

applications. This document presents quantitative data in structured tables, details key

experimental protocols, and includes visualizations of chemical synthesis and reaction

pathways to facilitate a deeper understanding of this compound's characteristics.

Introduction
4-tert-Butylanisole, also known as 1-tert-butyl-4-methoxybenzene, is an organic aromatic

compound. Its structure consists of a benzene ring substituted with a tert-butyl group and a

methoxy group at the para position. This compound serves as a valuable intermediate and

building block in organic synthesis. A thorough understanding of its physical and chemical

properties is essential for its effective and safe use in research and development.
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The physical properties of 4-tert-butylanisole are summarized in the table below, providing a

quick reference for key quantitative data.

Property Value Reference

Molecular Formula C₁₁H₁₆O [1]

Molecular Weight 164.24 g/mol [1][2]

Appearance
Clear, colorless to slightly

yellow liquid
[1]

Melting Point 18 °C [1]

Boiling Point
220.3 °C at 760 mmHg; 80 °C

at 1.5 mmHg
[1][3]

Density 0.938 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.503 [4]

Flash Point 88.2 °C to 94 °C [1]

Solubility
Insoluble in water; soluble in

ethanol, ether, and acetone.
[5]

Chemical Properties
The chemical properties of 4-tert-butylanisole are outlined in the table below.
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Property Description Reference

Chemical Stability
Stable under normal

conditions.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition

Products

Carbon monoxide and carbon

dioxide upon combustion.

Hazardous Polymerization Will not occur.

Reactivity

Used as a reactant in

nucleophilic substitution of

para-substituted phenol ethers

in the presence of a

hypervalent iodine compound.

[1][6]

Experimental Protocols
Synthesis of 4-tert-Butylanisole from 4-tert-Butylphenol
This protocol describes the synthesis of 4-tert-butylanisole via the Williamson ether synthesis.

Materials:

4-tert-butylphenol (15.0 g)

Acetone (100 ml)

Methyl iodide (37.5 ml)

Potassium carbonate (83.0 g)

Diethyl ether

Procedure:

Dissolve 15.0 g of 4-tert-butylphenol in 100 ml of acetone in a round-bottom flask.
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Add 37.5 ml of methyl iodide and 83.0 g of potassium carbonate to the solution.

Heat the mixture at reflux for 20 hours.

After cooling, filter the reaction mixture to remove solid potassium carbonate.

Concentrate the filtrate under reduced pressure to remove the acetone.

Add diethyl ether to the residue to precipitate any remaining insoluble materials and filter

again.

Concentrate the filtrate under reduced pressure to remove the diethyl ether.

Purify the resulting residue by vacuum distillation to obtain 4-tert-butylanisole.
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Reflux for 20 hours
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Purification (Vacuum Distillation)

4-tert-Butylanisole
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Caption: Synthesis workflow for 4-tert-butylanisole.

Determination of Boiling Point (Micro Method)
This protocol outlines a standard laboratory method for determining the boiling point of a small

quantity of an organic liquid.[1][2]
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Apparatus:

Thiele tube or oil bath

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heating mantle or Bunsen burner

Liquid paraffin or mineral oil

Procedure:

Fill the Thiele tube with liquid paraffin to a level above the side arm.

Place a few drops of 4-tert-butylanisole into the small test tube.

Place the capillary tube, with the sealed end up, inside the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the thermometer and attached test tube into the oil in the Thiele tube.

Gently heat the side arm of the Thiele tube.

Observe a stream of bubbles emerging from the open end of the capillary tube as the liquid

heats up and its vapor pressure increases.

When a continuous and rapid stream of bubbles is observed, stop heating.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube. Record this temperature.
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Start

Place sample in fusion tube with inverted capillary

Attach tube to thermometer and place in Thiele tube

Gently heat the Thiele tube

Observe for a continuous stream of bubbles

Stop heating when bubbling is rapid

Record temperature when liquid enters capillary

End
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Caption: Experimental workflow for boiling point determination.

Chemical Reactivity
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Nucleophilic Substitution with Hypervalent Iodine
Reagents
4-tert-Butylanisole is known to participate in nucleophilic substitution reactions when treated

with a hypervalent iodine reagent, such as phenyliodine(III) bis(trifluoroacetate) (PIFA).[7] This

reaction allows for the introduction of various nucleophiles onto the aromatic ring. The reaction

is believed to proceed through a cation radical intermediate.

4-tert-Butylanisole

Cation Radical Intermediate

 + PIFA

Phenyliodine(III) bis(trifluoroacetate)
(Hypervalent Iodine Reagent)

Nucleophile (Nu-)

Substituted Product

 + Nucleophile

Click to download full resolution via product page

Caption: Nucleophilic substitution of 4-tert-butylanisole.

Safety Information
It is crucial to handle 4-tert-butylanisole with appropriate safety precautions.

General Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection. In case of insufficient ventilation, wear suitable respiratory equipment.

Storage: Store in a cool, dry place in a tightly closed container.

Incompatibilities: Keep away from strong oxidizing agents.
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For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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